Cas no 1495-61-0 (Pentafluoro-(3-phenylphenyl)-6-sulfane)

• Product Name: Pentafluoro-(3-phenylphenyl)-6-sulfane
• CAS No: 1495-61-0
• MF: C₁₂H₉F₅S
• MW: 280.2568795681
• CID: 4701166
• Update Time: 2023-08-15

Pentafluoro-(3-phenylphenyl)-6-sulfane Chemical and Physical Properties

Names and Identifiers

• Pentafluoro-(3-phenylphenyl)-6-sulfane
• (3-Biphenylyl) sulfur(VI)pentafluoride
• [1,1'-Biphenyl]-3-ylpentafluoro-l6-sulfane

• Inchi： 1S/C12H9F5S/c13-18(14,15,16,17)12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H
• InChI Key： OIWJVMBIWUTEEU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC=CC=2)C=1)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 280.03451227 g/mol
• Monoisotopic Mass: 280.03451227 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 1
• Molecular Weight: 280.26